Cas no 7223-42-9 (1-(Prop-2-yn-1-yl)pyrrolidine)

1-(Prop-2-yn-1-yl)pyrrolidine is a versatile heterocyclic compound featuring a pyrrolidine core substituted with a propargyl group. This structure imparts reactivity at both the tertiary amine and the terminal alkyne, making it a valuable intermediate in organic synthesis and pharmaceutical research. The propargyl group enables click chemistry applications, particularly in Cu(I)-catalyzed azide-alkyne cycloadditions (CuAAC), while the pyrrolidine moiety contributes to its utility as a ligand or building block for bioactive molecules. Its stability under standard conditions and compatibility with a range of reaction conditions enhance its practicality in medicinal chemistry and material science. The compound’s bifunctional nature allows for selective modifications, facilitating the development of complex molecular architectures.
1-(Prop-2-yn-1-yl)pyrrolidine structure
1-(Prop-2-yn-1-yl)pyrrolidine structure
Product Name:1-(Prop-2-yn-1-yl)pyrrolidine
CAS No:7223-42-9
MF:C7H11N
MW:109.168941736221
MDL:MFCD03727329
CID:569938
PubChem ID:299616
Update Time:2025-06-08

1-(Prop-2-yn-1-yl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

    • 1-(Prop-2-yn-1-yl)pyrrolidine
    • 1-prop-2-ynylpyrrolidine
    • 3-(PROP-2-YN-1-YLOXY)PYRIDINE
    • Pyrrolidine,1-(2-propyn-1-yl)-
    • 1-(2-Propynyl)pyrrolidine
    • 1-(PROP-2-YNYL)PYRROLIDINE
    • 1-(pyrrolidin-1-yl)-prop-2-yne
    • 1-Prop-2-ynyl-pyrrolidine
    • 3-(pyrrolidin-1-yl)-1-propyne
    • AC1L6UWC
    • AC1Q286H
    • N-(2-Propynyl)pyrrolidine
    • NSC172884
    • PubChem15918
    • 1-Propargylpyrrolidine
    • 3-pyrrolidinoprop-1-yne
    • 7223-42-9
    • NSC-172884
    • 1-(2-Propyn-1-yl)pyrrolidine
    • 1-(2-Propynyl)pyrrolidine #
    • AKOS009027608
    • DTXSID90305950
    • A837457
    • SCHEMBL123292
    • N-Propargylpyrrolidine
    • EN300-67613
    • InChI=1/C7H11N/c1-2-5-8-6-3-4-7-8/h1H,3-7H
    • BS-12913
    • W15840
    • AB15844
    • MFCD03727329
    • NSC 172884
    • SY102558
    • 1-Prop-2-yn-1-ylpyrrolidine
    • AMY20751
    • CS-0058395
    • DB-126675
    • MDL： MFCD03727329
    • Inchi： 1S/C7H11N/c1-2-5-8-6-3-4-7-8/h1H,3-7H2
    • InChI Key： IUGUPWHFLZEPHN-UHFFFAOYSA-N
    • SMILES： N1(CC#C)CCCC1

Computed Properties

  • Exact Mass: 109.08923
  • Monoisotopic Mass: 109.089149355g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 103
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 3.2Ų

Experimental Properties

  • Density: 0.8792 g/cm3 (20 ºC)
  • Boiling Point: 74-77 ºC (85 Torr)
  • Flash Point: 27.6±19.5 ºC,
  • Refractive Index: 1.4632 (20 ºC)
  • Solubility: Slightly soluble (26 g/l) (25 º C),
  • PSA: 3.24
  • LogP: 0.65330

1-(Prop-2-yn-1-yl)pyrrolidine Pricemore >>

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1-(Prop-2-yn-1-yl)pyrrolidine Suppliers

Amadis Chemical Company Limited
Gold Member
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(CAS:7223-42-9)1-(Prop-2-yn-1-yl)pyrrolidine
Order Number:A837457
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:40
Price ($):211.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:7223-42-9)1-(Prop-2-yn-1-yl)pyrrolidine
A837457
Purity:99%
Quantity:5g
Price ($):211.0
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